Cas no 2097900-76-8 (1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 2097900-76-8
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 6303645
• PubChem ID: 121187057
• Update Time: 2025-06-07

1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one
• 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethanone
• F6550-3138
• AKOS032461539
• 2097900-76-8

• Inchi： 1S/C17H21NO2/c1-20-16-5-3-2-4-15(16)12-17(19)18-10-8-14(9-11-18)13-6-7-13/h2-5H,6-12H2,1H3
• InChI Key： QDTBSXZBKZGLLO-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1OC)N1CC/C(/CC1)=C1/CC/1

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one

Chemical Profile of 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one (CAS No. 2097900-76-8)

1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one, identified by its CAS number 2097900-76-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of a piperidine ring fused with an acetyl moiety, alongside substituents that enhance its pharmacological profile. The 4-cyclopropylidenepiperidin-1-yl substituent and the 2-methoxyphenyl group contribute to its distinct chemical properties, making it a subject of interest for further investigation in drug discovery and development.

The structural framework of 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one encompasses a piperidine core, which is a common scaffold in many bioactive molecules. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The introduction of the 4-cyclopropylidenepiperidin-1-yl group into the molecule introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This modification is particularly noteworthy, as it can influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties.

The 2-methoxyphenyl moiety further enhances the compound's complexity and potential therapeutic applications. This aromatic ring is often used in pharmaceuticals to improve binding affinity and selectivity. The methoxy group at the para position relative to the phenolic hydrogen increases the electron density on the aromatic ring, which can enhance interactions with positively charged residues in biological targets. This feature makes 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The acetyl group in 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one provides a versatile platform for further functionalization, allowing chemists to explore various derivatives with enhanced biological activity. This acetyl moiety can be modified through various chemical reactions, such as acylation or hydrolysis, to alter the compound's pharmacological properties. Such modifications are crucial for optimizing drug candidates for clinical use.

One of the most compelling aspects of 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one is its potential application in addressing neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of this compound suggest that it may interact with these neurotransmitter pathways, making it a candidate for treating conditions such as depression, anxiety, and Parkinson's disease. Recent studies have shown that similar piperidine-based compounds exhibit significant efficacy in preclinical models, warranting further investigation into the therapeutic potential of CAS No. 2097900-76-8.

The synthesis of 1-(4-cyclopropylidenepiperidin-1-yl)-2-(2-methoxyphenyl)ethan-1-one presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct the desired framework efficiently. These synthetic strategies not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.

The pharmacokinetic properties of CAS No. 2097900-76-8 are another area of focus for researchers. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies suggest that this compound exhibits favorable solubility characteristics, which could enhance its bioavailability upon oral administration. Additionally, preliminary data indicate that it may undergo metabolism via cytochrome P450 enzymes, a common pathway for many pharmaceuticals. Further studies are needed to fully elucidate its metabolic profile and identify potential drug-drug interactions.

In conclusion, 1-(4-cyclopropylidenepiperidin-1-y l)-2-(2-methoxyphen yl)ethan - 1 - one (CAS No . 2097900 -76 -8) represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical data , make it a valuable asset for drug discovery efforts aimed at addressing neurological disorders . As research continues to uncover new applications for this compound , it is likely that we will see further developments in its synthesis , characterization , and therapeutic potential . The continued exploration of such molecules will contribute to our understanding of disease mechanisms and provide new avenues for therapeutic intervention .